Cas no 1639429-81-4 (2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine)

• Product Name: 2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine
• CAS No: 1639429-81-4
• MF: C₂₀H₁₈N₂O
• MW: 302.369724750519
• CID: 4557719
• Update Time: 2025-05-20

2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine
• 2-(2,2-Diphenylethenoxy)-4,6-dimethylpyrimidine

• Inchi： 1S/C20H18N2O/c1-15-13-16(2)22-20(21-15)23-14-19(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-14H,1-2H3
• InChI Key： MATFPFPXUXCLHI-UHFFFAOYSA-N
• SMILES： O(C1=NC(C)=CC(C)=N1)/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 302.141913202 g/mol
• Monoisotopic Mass: 302.141913202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 35
• Molecular Weight: 302.4

Additional information on 2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine

Introduction to 2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine (CAS No. 1639429-81-4) in Modern Chemical and Pharmaceutical Research

2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine, identified by the chemical formula CAS No. 1639429-81-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the pyrimidine class, which is well-known for its role in biological systems and medicinal chemistry. The presence of a (2,2-diphenylvinyl)oxy group and dimethyl substituents in its molecular structure endows it with distinct reactivity and functional characteristics that make it a valuable candidate for further exploration.

The structural framework of 2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine incorporates a vinyl ether linkage, which is a versatile feature that can participate in various chemical transformations. This moiety is particularly interesting because it can undergo reactions such as cross-coupling, oxidation, and polymerization, making it a useful intermediate in synthetic chemistry. Additionally, the dimethyl groups at the 4 and 6 positions of the pyrimidine ring enhance its stability and influence its electronic properties, which are crucial for its potential applications in material science and drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Pyrimidine derivatives have been extensively studied due to their resemblance to nucleic acid bases and their ability to interact with biological targets. The compound CAS No. 1639429-81-4 represents an advanced derivative that combines the advantages of pyrimidine-based structures with additional functional groups that can enhance its biological activity. This has led to its investigation as a possible scaffold for new drugs targeting various diseases.

One of the most promising areas of research involving 2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine is in the development of antiviral agents. The unique structural features of this compound allow it to mimic natural nucleoside analogs, which are known to be effective against viruses by inhibiting replication processes. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain viral enzymes, suggesting their potential as lead compounds for antiviral drug discovery. The (2,2-diphenylvinyl)oxy group, in particular, has been found to enhance binding affinity to viral proteins, making it a critical component in designing more effective treatments.

Another significant application of CAS No. 1639429-81-4 is in the field of materials science. The compound's ability to form stable polymers and copolymers has opened up new possibilities for creating advanced materials with tailored properties. These materials could find applications in electronics, coatings, and even biodegradable plastics. The flexibility provided by the vinyl ether linkage allows for controlled polymerization processes, enabling researchers to design materials with specific mechanical and thermal properties. This interdisciplinary approach highlights the importance of 2-((2,2-Diphenylvinyl)oxy)-4,6-dimethylpyrimidine as a building block for innovative solutions in material engineering.

The synthesis of CAS No. 1639429-81-4 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this compound efficiently. These methods not only improve the scalability of production but also allow for modifications at specific positions within the molecule, enabling fine-tuning of its biological activity. The growing interest in green chemistry has also prompted researchers to explore more sustainable synthetic routes for this compound, reducing waste and minimizing environmental impact.

In conclusion,CAS No. 1639429-81-4, or (strongly emphasized here: 2-((emphasized: 2^,2-Diphenylvinyl)^_ox)_{^{-4,6-dimethylpyrimidine}}